![molecular formula C12H12N2OS B2434195 N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide CAS No. 953751-18-3](/img/structure/B2434195.png)
N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C12H12N2OS and its molecular weight is 232.3. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Optoelectronic Properties
N-(2-aminophenyl)-2-(thiophen-2-yl)acetamide and its derivatives exhibit significant optoelectronic properties. A study on thiazole-based polythiophenes, which are chemically similar, showed that these compounds could be used in conducting polymers with potential applications in optoelectronics. These polymers displayed optical band gaps suitable for various electronic applications, suggesting that similar compounds like this compound might have similar applications (Camurlu & Guven, 2015).
Antitumor Activity
Compounds structurally related to this compound have been studied for their antitumor properties. One study synthesized derivatives of this compound and evaluated their antitumor activity in vitro. The results indicated potential anticancer activity against several human tumor cell lines, which suggests that this compound could also be a candidate for further anticancer research (Yurttaş, Tay, & Demirayak, 2015).
Antioxidant and Antimicrobial Properties
A study on a novel heterocyclic amide derivative, similar to this compound, revealed that it possesses significant antioxidant and antimicrobial properties. This suggests that this compound could potentially be utilized in applications requiring these properties (Cakmak et al., 2022).
Synthesis and Structure Analysis
Research into the synthesis and structural analysis of compounds like this compound is vital for understanding their potential applications. Studies have investigated the synthesis processes, characterization, and crystal structures of related compounds, which aids in predicting their reactivity and possible uses (Sharma et al., 2018).
Potential in Drug Development
The synthesis of related compounds and their evaluation for antitumor activities indicates that this compound could be valuable in the development of new drugs. Its structural properties suggest it could be a key scaffold in the synthesis of potential therapeutic agents (Shams et al., 2010).
Properties
IUPAC Name |
N-(2-aminophenyl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c13-10-5-1-2-6-11(10)14-12(15)8-9-4-3-7-16-9/h1-7H,8,13H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEODBNBBRRDLDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)NC(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.